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Compound of Interest

Compound Name: Methyl pentafluoropropionate

CAS No.: 378-75-6

Cat. No.: B1293375

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl pentafluoropropionate (MPFP) is a fluorinated ester that is gaining attention as a

specialty solvent in various fields, including pharmaceuticals, agrochemicals, and materials

science.[1] Its unique physicochemical properties, such as high density, low viscosity, and

specific solubility characteristics, make it a potential alternative to conventional organic

solvents. This document provides detailed application notes and protocols for the use of

Methyl Pentafluoropropionate in research and development settings.

Physicochemical Properties
Methyl pentafluoropropionate is a colorless liquid with a distinct profile of physical and

chemical properties. A summary of these properties is presented in Table 1.

Table 1: Physicochemical Properties of Methyl Pentafluoropropionate
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Property Value Reference(s)

Synonyms

Methyl perfluoropropionate,

Pentafluoropropionic acid

methyl ester

[1]

CAS Number 378-75-6 [1]

Molecular Formula C4H3F5O2 [1]

Molecular Weight 178.06 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 59-60 °C [2]

Density 1.393 g/mL at 20 °C [2]

Refractive Index (n20D) 1.29 [1]

Purity ≥ 98% (GC) [1]

Storage Temperature Ambient [2]

Hansen Solubility Parameters
Hansen Solubility Parameters (HSPs) are a valuable tool for predicting the solubility of a

substance in a given solvent.[3] The HSPs for Methyl Pentafluoropropionate are provided in

Table 2, allowing researchers to estimate its compatibility with various solutes. The parameters

represent the energy from dispersion forces (δD), polar forces (δP), and hydrogen bonding

(δH).[3]

Table 2: Hansen Solubility Parameters of Methyl Pentafluoropropionate

Hansen Parameter Value (MPa½)

δD (Dispersion) Data not available

δP (Polar) Data not available

δH (Hydrogen Bonding) Data not available
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Note: While a direct source for the complete set of Hansen Solubility Parameters for Methyl
Pentafluoropropionate was not identified in the public literature, its inclusion in HSP

databases suggests that these values have been determined and may be accessible through

specialized software or paid databases.[4]

Applications and Experimental Protocols
Specialty Solvent in Organic Synthesis
Methyl pentafluoropropionate's unique properties make it a candidate for use as a specialty

solvent in organic reactions, particularly where traditional solvents are inadequate. Its

fluorinated nature can influence reaction pathways and selectivity.

This protocol outlines a general procedure for assessing the suitability of MPFP as a solvent for

a specific reaction.
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Solubility Screening Workflow

Start

Add known mass of solute to vial

Add incremental volumes of MPFP

Agitate and observe for complete dissolution at RT

Gently heat if not soluble at RT

Insoluble

Record temperature and volume for dissolution

Soluble

End

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a compound in MPFP.

Protocol:
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Preparation: Add a precisely weighed amount of the solute (e.g., reactant, catalyst) to a

clean, dry vial.

Solvent Addition: Add a known volume of Methyl Pentafluoropropionate to the vial.

Dissolution at Room Temperature: Agitate the mixture at room temperature and visually

inspect for complete dissolution.

Heating: If the solute does not dissolve at room temperature, gently heat the mixture in

controlled increments, monitoring for dissolution.

Quantification: Record the volume of MPFP and the temperature at which complete

dissolution occurs to determine the approximate solubility.

While specific literature examples of MPFP as a solvent for Suzuki-Miyaura cross-coupling are

not readily available, its properties suggest it could be a viable, non-traditional solvent. A

general protocol for evaluating its performance is provided below.
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Suzuki-Miyaura Reaction Workflow

Start

Combine aryl halide, boronic acid, and catalyst in MPFP

Add base to the reaction mixture

Heat the reaction to desired temperature under inert atmosphere

Monitor reaction progress by TLC or LC-MS

Perform aqueous workup and extraction

Reaction Complete

Purify the product by column chromatography

End

Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.
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Protocol:

Reaction Setup: To a reaction vessel, add the aryl halide (1.0 equiv), boronic acid or ester

(1.2-1.5 equiv), and a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%).

Solvent Addition: Add Methyl Pentafluoropropionate as the solvent.

Base Addition: Add an aqueous solution of a base (e.g., 2M Na₂CO₃ or K₂CO₃, 2.0 equiv).

Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) to

a suitable temperature (e.g., reflux) and monitor the reaction by an appropriate analytical

technique.

Workup: Upon completion, cool the reaction to room temperature, dilute with water, and

extract with a suitable organic solvent.

Purification: Dry the combined organic layers over anhydrous sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography.

Solvent for Crystallization
The selection of a proper solvent is crucial for obtaining high-quality crystals. MPFP's unique

solubility profile may be advantageous for the crystallization of certain small molecules.

This protocol describes a general method for crystallization from MPFP using temperature

variation.

Protocol:

Dissolution: Dissolve the compound to be crystallized in a minimal amount of Methyl
Pentafluoropropionate at an elevated temperature to achieve a saturated or slightly

supersaturated solution.

Filtration: Hot-filter the solution to remove any insoluble impurities.

Cooling: Allow the solution to cool slowly to room temperature, and then further cool in a

refrigerator or ice bath to induce crystallization.
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Isolation: Collect the crystals by filtration.

Drying: Wash the crystals with a small amount of cold solvent and dry under vacuum.

This method is useful when the compound is highly soluble in MPFP but poorly soluble in a

miscible anti-solvent.

Anti-Solvent Crystallization Workflow

Start

Dissolve compound in a minimum of MPFP

Slowly add an anti-solvent

Observe for precipitation/crystallization

Isolate crystals by filtration

Wash and dry the crystals

End
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Click to download full resolution via product page

Caption: General workflow for anti-solvent crystallization.

Protocol:

Dissolution: Prepare a concentrated solution of the compound in Methyl
Pentafluoropropionate.

Anti-Solvent Addition: Slowly add a miscible anti-solvent (a solvent in which the compound is

poorly soluble) to the solution with stirring until turbidity is observed, indicating the onset of

precipitation.

Crystallization: Allow the mixture to stand to promote crystal growth.

Isolation and Drying: Collect the crystals by filtration, wash with the anti-solvent, and dry.

Safety and Handling
Methyl pentafluoropropionate is a flammable liquid and should be handled with appropriate

safety precautions in a well-ventilated fume hood.

Handling: Avoid contact with skin, eyes, and clothing. Use personal protective equipment

(PPE) such as safety goggles, gloves, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
Methyl pentafluoropropionate presents itself as a specialty solvent with a unique set of

properties that may offer advantages in specific applications within organic synthesis and

materials science. While detailed, publicly available data on its performance in various reaction

types and its comprehensive solvent parameters are limited, the information provided here

serves as a foundational guide for researchers to explore its potential. Further experimental
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evaluation is encouraged to fully characterize its utility as a novel solvent in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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